Cas no 1805527-82-5 (3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine)
3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine
-
- Inchi: 1S/C9H7ClF2N2/c1-5-4-14-8(9(11)12)6(2-10)7(5)3-13/h4,9H,2H2,1H3
- InChI Key: VCXIELSEZLUMID-UHFFFAOYSA-N
- SMILES: ClCC1=C(C#N)C(C)=CN=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- XLogP3: 2
- Topological Polar Surface Area: 36.7
3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041854-1g |
3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine |
1805527-82-5 | 97% | 1g |
$1,534.70 | 2022-04-01 |
3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine
Research Brief on 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805527-82-5)
3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805527-82-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.
The structural features of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine, including the chloromethyl and difluoromethyl groups, make it a valuable scaffold for medicinal chemistry. These functional groups facilitate further chemical modifications, enabling the creation of compounds with enhanced pharmacological properties. Recent research has focused on optimizing the synthetic routes for this compound to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.
One of the key areas of investigation involves the use of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine as a building block for the development of novel kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and autoimmune disorders. Preliminary studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, suggesting its potential as a starting point for the design of new therapeutic agents.
In addition to its role in kinase inhibitor development, 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine has also been explored in the context of agrochemical research. The compound's unique chemical properties make it a candidate for the synthesis of pesticides and herbicides with improved efficacy and environmental safety profiles. Recent advancements in synthetic methodologies have enabled the efficient production of this compound on a larger scale, paving the way for its broader application in both pharmaceutical and agricultural industries.
Despite its promising potential, challenges remain in the practical application of 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. Ongoing studies are focused on elucidating the compound's pharmacokinetic and pharmacodynamic properties, as well as its safety profile, to ensure its suitability for clinical and industrial use.
In conclusion, 3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine (CAS: 1805527-82-5) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Continued research efforts are expected to unlock its full potential, contributing to the advancement of chemical biology and pharmaceutical sciences. Future studies should prioritize the optimization of synthetic protocols, the exploration of novel derivatives, and the evaluation of their biological activities to fully harness the capabilities of this compound.
1805527-82-5 (3-(Chloromethyl)-4-cyano-2-(difluoromethyl)-5-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)